N-(2,3-dichlorophenyl)-2,3,4-trimethylbenzenesulfonamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2,3,4-trimethylbenzenesulfonamide
• InChI: InChI=1S/C15H15Cl2NO2S/c1-9-7-8-14(11(3)10(9)2)21(19,20)18-13-6-4-5-12(16)15(13)17/h4-8,18H,1-3H3
• InChI Key: NASNBDYPTMSKQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)S(=O)(=O)NC2=C(C(=CC=C2)Cl)Cl)C)C
• Molecular Formula: C15H15Cl2NO2S
• Molecular Weight: 344.3 g/mol

Description

N-(2,3-dichlorophenyl)-2,3,4-trimethylbenzenesulfonamide, commonly known as DCTB, is a sulfonamide compound that has been widely used in scientific research due to its unique properties. DCTB is a highly selective and potent inhibitor of the chloride intracellular channel protein (CLIC) family, which plays a critical role in regulating ion transport and cellular signaling pathways.

Mechanism of Action

The mechanism of action of DCTB involves the binding of the compound to the N-(2,3-dichlorophenyl)-2,3,4-trimethylbenzenesulfonamide channel protein, which results in the inhibition of ion transport through the channel. The exact binding site and mode of action of DCTB on the N-(2,3-dichlorophenyl)-2,3,4-trimethylbenzenesulfonamide channel protein are still under investigation.
Biochemical and Physiological Effects:
DCTB has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and alteration of ion transport. DCTB has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCTB in lab experiments is its high selectivity and potency as a N-(2,3-dichlorophenyl)-2,3,4-trimethylbenzenesulfonamide channel inhibitor. This allows for precise investigation of the physiological and pathological roles of N-(2,3-dichlorophenyl)-2,3,4-trimethylbenzenesulfonamide channels. However, one limitation of using DCTB is its potential toxicity, which can vary depending on the cell type and concentration used.

Future Directions

There are many future directions for research involving DCTB. One potential area of investigation is the development of DCTB-based therapeutics for inflammatory diseases. Another area of research is the identification of the exact binding site and mode of action of DCTB on the N-(2,3-dichlorophenyl)-2,3,4-trimethylbenzenesulfonamide channel protein. Additionally, the use of DCTB in combination with other compounds could lead to the development of novel therapeutic strategies for a variety of diseases.

Synthesis Methods

The synthesis of DCTB involves the reaction of 2,3-dichloronitrobenzene with 2,3,4-trimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then reduced with iron powder to yield DCTB. The purity of DCTB can be further improved by recrystallization from an appropriate solvent.

Scientific Research Applications

DCTB has been extensively used in scientific research as a selective inhibitor of N-(2,3-dichlorophenyl)-2,3,4-trimethylbenzenesulfonamide channels. N-(2,3-dichlorophenyl)-2,3,4-trimethylbenzenesulfonamide channels are involved in a variety of cellular processes, including cell proliferation, apoptosis, and ion transport. DCTB has been shown to inhibit the activity of N-(2,3-dichlorophenyl)-2,3,4-trimethylbenzenesulfonamide channels in a dose-dependent manner, making it a valuable tool for investigating the physiological and pathological roles of these channels.